3-(Methylsulfanyl)-5-[(pyridin-4-yl)amino]-1,2-thiazole-4-carbonitrile

• CAS No.: 651305-73-6
• Molecular Formula: C10H8N4S2
• Molecular Weight: 248.3 g/mol
• IUPAC Name: 3-methylsulfanyl-5-(pyridin-4-ylamino)-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C10H8N4S2/c1-15-10-8(6-11)9(16-14-10)13-7-2-4-12-5-3-7/h2-5H,1H3,(H,12,13)
• InChI Key: CJPFUNFVZULQQU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NSC(=C1C#N)NC2=CC=NC=C2

Description

3-(Methylsulfanyl)-5-[(pyridin-4-yl)amino]-1,2-thiazole-4-carbonitrile is a useful research compound. Its molecular formula is C10H8N4S2 and its molecular weight is 248.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-aminopyridine (930 mg, 9.9 mmol) is dissolved in anhydrous THF (30 mL) and potassium tertbutoxide (1.11 g, 9.9 mmol) is added. The resulting solution is stirred for 1 hour at room temperature. 3,5-Bis-methylsulfanyl-isothiazole-4-carbonitrile (6) (1.0 g, 4.94 mmol) is added and the reaction is stirred for 3 days. Ammonium chloride (173 mg, 9.9 mmol) is added and the resulting suspension is stirred at room temperature for 30 min. A small amount of water is added and the solution is filtered. The mother liquor is concentrated in vacuo. Chromatography (5% MeOH/methylene chloride) provides 7 (1.0g, 81%). 1H NMR (d6 DMSO): δ 8.29 (2H, broad s), 7.04 (2H, broad s), 2.60 (3H, s).